![molecular formula C26H23N3O6 B5429202 N-[4-({2-[(2-methoxybenzoyl)amino]-3-phenylacryloyl}amino)benzoyl]glycine](/img/structure/B5429202.png)
N-[4-({2-[(2-methoxybenzoyl)amino]-3-phenylacryloyl}amino)benzoyl]glycine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-({2-[(2-methoxybenzoyl)amino]-3-phenylacryloyl}amino)benzoyl]glycine, commonly known as MABA-Gly, is a synthetic compound that has gained significant attention in the field of biochemistry and molecular biology. It is a small molecule that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
MABA-Gly acts as a competitive inhibitor of DPP-IV, which is an important enzyme involved in the regulation of glucose metabolism. It binds to the active site of DPP-IV and prevents the enzyme from cleaving incretin hormones, which are important regulators of insulin secretion.
Biochemical and Physiological Effects:
MABA-Gly has been shown to have a number of biochemical and physiological effects. It has been shown to increase insulin secretion in pancreatic beta cells, which can improve glucose metabolism. MABA-Gly has also been shown to reduce inflammation and oxidative stress, which can have a positive impact on overall health.
Advantages and Limitations for Lab Experiments
MABA-Gly has a number of advantages for use in lab experiments. It is a small molecule that is easy to synthesize and purify. It is also stable and can be stored for long periods of time. However, MABA-Gly has some limitations in lab experiments. It is not a natural substrate for DPP-IV and may not accurately reflect the physiological effects of DPP-IV inhibition.
Future Directions
There are a number of future directions for the use of MABA-Gly in scientific research. One potential application is in the development of new inhibitors for DPP-IV, which can be used in the treatment of type 2 diabetes. MABA-Gly may also have potential applications in the treatment of other metabolic disorders, such as obesity and metabolic syndrome. Additionally, MABA-Gly may be used in the development of new diagnostic tools for the detection of DPP-IV activity in biological samples.
Synthesis Methods
MABA-Gly can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis of MABA-Gly begins with the reaction of 4-aminobenzoyl glycine with 2-methoxybenzoyl chloride, followed by the reaction of the resulting compound with 3-phenylacryloyl chloride. The final product is obtained by the reaction of the intermediate with 4-aminobenzoyl chloride.
Scientific Research Applications
MABA-Gly has been extensively studied for its potential applications in scientific research. It is commonly used as a substrate for the enzymatic assay of dipeptidyl peptidase IV (DPP-IV), which is an important enzyme involved in the regulation of glucose metabolism. MABA-Gly is also used in the development of inhibitors for DPP-IV, which can be used in the treatment of type 2 diabetes.
properties
IUPAC Name |
2-[[4-[[(Z)-2-[(2-methoxybenzoyl)amino]-3-phenylprop-2-enoyl]amino]benzoyl]amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O6/c1-35-22-10-6-5-9-20(22)25(33)29-21(15-17-7-3-2-4-8-17)26(34)28-19-13-11-18(12-14-19)24(32)27-16-23(30)31/h2-15H,16H2,1H3,(H,27,32)(H,28,34)(H,29,33)(H,30,31)/b21-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUAPOADUFKMWTH-QNGOZBTKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC(=CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)C(=O)NCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1C(=O)N/C(=C\C2=CC=CC=C2)/C(=O)NC3=CC=C(C=C3)C(=O)NCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.